2-(3,4-Difluorophenyl)pyridin-3-ol

• IUPAC Name: 2-(3,4-difluorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H7F2NO/c12-8-4-3-7(6-9(8)13)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key: UCCVLFULLIAEIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID00682704
• Molecular Weight: 207.18 g/mol
• CAS No.: 1261907-92-9

Description

2-(3,4-Difluorophenyl)pyridin-3-ol is a fluorinated aromatic compound featuring a pyridine core substituted with a hydroxyl group at position 3 and a 3,4-difluorophenyl moiety at position 2. This structural configuration confers unique electronic and steric properties, making it a critical intermediate in pharmaceutical synthesis. Notably, derivatives of this compound are utilized in the production of Ticagrelor, a platelet aggregation inhibitor, where its urea-based analog serves as a reference standard for quality control during synthesis . The compound’s fluorine atoms enhance metabolic stability and binding affinity, while the hydroxyl group facilitates hydrogen bonding, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Difluorophenyl)pyridin-3-ol typically involves the reaction of 3,4-difluorobenzaldehyde with pyridine derivatives under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Difluorophenyl)pyridin-3-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while substitution reactions can produce halogenated or nitrated derivatives .

Scientific Research Applications

2-(3,4-Difluorophenyl)pyridin-3-ol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3,4-Difluorophenyl)pyridin-3-ol involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways within cells. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key comparable compounds include:

Compound Name	Substituents on Phenyl Ring	Functional Group on Pyridine	Molecular Weight (g/mol)	Primary Application
2-(3,4-Difluorophenyl)pyridin-3-ol	3,4-Difluoro	-OH (position 3)	~219.18*	Ticagrelor intermediate
2-Fluoro-5-(4-fluorophenyl)pyridine	4-Fluoro	None (position 5)	204.18	Biological activity studies
5-(2,3-Difluorophenyl)pyridin-3-ol	2,3-Difluoro	-OH (position 3)	~219.18*	Intermediate (structural analog)
2-((3,4-Difluorophenyl)amino)pyridine-3-sulfonamide	3,4-Difluoro	-SO₂NH₂ (position 3)	285.27	Pharmaceutical intermediate

*Calculated based on molecular formula (C₁₁H₇F₂NO).

Electronic and Steric Effects

• Fluorine Substitution Patterns: 3,4-Difluoro (Main Compound): The electron-withdrawing fluorine atoms at meta and para positions reduce electron density on the phenyl ring, enhancing stability and directing electrophilic substitution. This configuration is optimal for interactions with hydrophobic pockets in biological targets . 4-Fluoro (2-Fluoro-5-(4-fluorophenyl)pyridine): A single fluorine at para position simplifies the electronic profile, favoring crystallization and structural studies .
• Functional Group Influence: Hydroxyl (-OH): Present in 2-(3,4-Difluorophenyl)pyridin-3-ol and 5-(2,3-Difluorophenyl)pyridin-3-ol, this group enhances solubility in polar solvents and enables hydrogen bonding, critical for molecular recognition in drug targets. Sulfonamide (-SO₂NH₂): In 2-((3,4-Difluorophenyl)amino)pyridine-3-sulfonamide, this group increases acidity (pKa ~10–11) and introduces additional hydrogen-bonding sites, improving receptor affinity but reducing membrane permeability compared to hydroxyl analogs .